Cas no 935696-99-4 (Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate
• CAS No: 935696-99-4
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 4788043
• Update Time: 2026-02-27

Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate
• tert-butyl N-[[1-(oxan-4-ylmethyl)piperidin-4-yl]methyl]carbamate
• TERT-BUTYL N-{[1-(OXAN-4-YLMETHYL)PIPERIDIN-4-YL]METHYL}CARBAMATE
• 1,1-di methylethyl {[1-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinyl]methyl}carbamate
• tert-Butyl ((1-((tetrahydro-2H-pyran-4-yl)methyl)piperidin-4-yl)methyl)carbamate
• tert-Butyl {1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methyl}carba
• Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C17H32N2O3/c1-17(2,3)22-16(20)18-12-14-4-8-19(9-5-14)13-15-6-10-21-11-7-15/h14-15H,4-13H2,1-3H3,(H,18,20)
• InChI Key： OKOIKGZAZGZGAE-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CN1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8

Additional information on Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate

Research Briefing on Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate (CAS: 935696-99-4)

The compound Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate (CAS: 935696-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the tetrahydro-2H-pyran-4-ylmethyl and piperidin-4-ylmethyl moieties, make it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the most notable advancements in the research of this compound is its application in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for kinases involved in neurodegenerative diseases. The study reported that derivatives of this compound exhibited promising inhibitory activity with high selectivity and low cytotoxicity.

In addition to its role in drug discovery, Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate has also been investigated for its pharmacokinetic properties. A preclinical study conducted by a leading pharmaceutical company revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further optimization and clinical development.

Furthermore, recent computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking and dynamics simulations have identified key binding motifs and interactions that contribute to its biological activity. These findings are expected to guide the rational design of more potent and selective derivatives in future studies.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate. Researchers are actively exploring novel synthetic routes and purification techniques to address these issues and ensure the compound's availability for further research and development.

In conclusion, Tert-Butyl 1-[(tetrahydro-2H-pyran-4-ylmethyl)piperidin-4-yl]methylcarbamate (CAS: 935696-99-4) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research efforts are expected to uncover new therapeutic opportunities and optimize its pharmacological properties for clinical use. This briefing underscores the importance of continued investment in the study of this compound to fully realize its potential in addressing unmet medical needs.